Cas no 7145-99-5 (5-Methyl-1,3-benzodioxole)

5-Methyl-1,3-benzodioxole Properties

Names and Identifiers

• 1,3-Benzodioxole,5-methyl-
• 3,4-(Methylenedioxy)Toluene
• 5-methyl-1,3-benzodioxole
• 5-METHYL-1,3-BENZODIOXOLE,CLEAR LIQUID, D20 1.14
• 1,3-Benzodioxole,5-methyl
• 1-methyl-3,4-methylenedioxybenzene
• 4-methyl-methylenedioxybenzene
• EINECS 230-453-1
• Toluene,3,4-methylenedioxy
• 5-Methylbenzo[d][1,3]dioxole
• 5-Methyl-benzo[1,3]dioxole
• 7145-99-5
• 5-Methyl-1,3-benzodioxole #
• AKOS015840967
• FT-0614407
• SCHEMBL30968
• A914612
• NSC-15642
• SCHEMBL6310152
• MFCD00005833
• (3,4-methylenedioxy)toluene
• Toluene, 3,4-methylenedioxy-
• CS-13404
• SY147777
• EN300-129337
• DTXSID90221641
• NS00022720
• 3,4-(Methylenedioxy)toluene, 97%
• NSC 15642
• 27N5CS5GH7
• NSC15642
• CS-M1002
• 5-methyl-1,3-dioxaindane
• InChI=1/C8H8O2/c1-6-2-3-7-8(4-6)10-5-9-7/h2-4H,5H2,1H
• AI3-20481
• 3,4-Methylenedioxytoluene
• Z1255364672
• 1,3-Benzodioxole, 5-methyl-
• +Expand

• MDL： MFCD00005833
• InChIKey： GHPODDMCSOYWNE-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H8O2/c1-6-2-3-7-8(4-6)10-5-9-7/h2-4H,5H2,1H3
• SMILES： CC1=CC=C(OCO2)C2=C1

Computed Properties

• Exact Mass: 136.05200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 136.052
• Heavy Atom Count: 10
• Complexity: 124
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• LogP: 1.72370
• PSA: 18.46000
• Refractive Index: n20/D 1.532(lit.)
• Boiling Point: 199-200 °C(lit.)
• Flash Point: Fahrenheit: 168.8 ° f < br / > Celsius: 76 ° C < br / >
• Color/Form: Light yellow liquid
• Solubility: Not available
• Density: 1.135 g/mL at 25 °C(lit.)